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Compound of Interest

Compound Name: (R)-gamma-Valerolactone
CAS No.: 37031-30-4; 58917-25-2
Cat. No.: B2831115
Get Quote
. J

Executive Summary & Chemical Profile

(R)-gamma-Valerolactone (GVL) is frequently utilized in high-value chiral synthesis and as a
"green” polar aprotic solvent.[1] While often marketed as a bio-derived, biodegradable
alternative to dipolar aprotic solvents (like DMF or NMP), its "green” status does not exempt it
from rigorous chemical waste regulations.[1]

Misconception Alert: Although GVL is biodegradable, it possesses a high Biological Oxygen
Demand (BOD).[1] Under no circumstances should GVL be disposed of via sanitary sewer
systems. Doing so can violate local wastewater permits and disrupt municipal water treatment
biology.[1]
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Parameter Data Operational Implication
58917-25-2 (R-isomer) / 108- Use these codes for waste
CAS Number _
29-2 (racemate) labeling.[1]

Combustible (Class Il1A).
Generally not RCRA D001

Flash Point ~81°C - 96°C (Closed Cup) ) ) )
(Ignitable) unless mixed with
lower flashpoint solvents.[1]

- o Do not aqueous wash into

Solubility Miscible in water ) )

drains; collect all rinsates.[1]
H319 (Eye Irrit.), H302 Standard PPE (Nitrile gloves,

Hazards (GHS
( ) (Harmful if swallowed) Goggles) required.[1]

Classified based on
RCRA Status Non-Listed (Not P or U listed) characteristics
(Ignitability/Toxicity).[1]

Waste Characterization & Segregation Strategy

Effective disposal relies on accurate characterization before the waste enters the container.[1]
As an (R)-enantiomer, this solvent is often used in asymmetric catalysis.[1] The presence of
transition metal catalysts (e.g., Ruthenium, Palladium) fundamentally alters the disposal
pathway.[1]

Decision Logic: The "Contaminant Rule"

e Scenario A: Pure/Solvent Grade GVL: High calorific value (approx. 25 MJ/kg).[1] Ideal for
Fuel Blending (incineration with energy recovery).[1]

e Scenario B: GVL + Halogenated Solvents (DCM, Chloroform): Must be segregated into
Halogenated Waste streams.[1] Halogens inhibit the combustion process and require higher
temperature incineration.[1]

e Scenario C: GVL + Heavy Metals (Catalysts): If the synthesis involved metal catalysts, the
waste is RCRA Toxic (D-coded for specific metals like Arsenic, Barium, Cadmium, etc., if
above threshold).[1]
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Operational Disposal Protocol
Step 1: Container Selection & Preparation

o Material: High-Density Polyethylene (HDPE) or Glass (Amber preferred for light sensitivity,
though GVL is relatively stable).[1]

e Venting: Use vented caps if the waste mixture has potential for off-gassing (e.g., if mixed with
oxidizers, though GVL is stable).[1]

o Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the
container.[1]

o Required Fields: "Hazardous Waste," Chemical Name ("(R)-gamma-Valerolactone"),
Hazard Class ("Irritant”, "Combustible™), and Accumulation Start Date.[1]

Step 2: Accumulation (Satellite Area)

e Secondary Containment: Store the waste container in a chemically resistant tray capable of
holding 110% of the container's volume.

e Segregation: Keep separate from strong oxidizers (e.g., Peroxides, Nitric Acid) to prevent
exothermic oxidation.[1]

Step 3: Final Disposal Handoff

o Preferred Method:Fuel Blending.[1] Because GVL is oxygenated and has a high BTU value,
it is an excellent candidate for cement kiln fuel blending.[1] This is the most sustainable
disposal route.[1]

 Alternative: High-temperature incineration.[1]

Visual Workflow: Disposal Decision Tree

The following diagram outlines the logical flow for categorizing and disposing of GVL waste
streams.
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Figure 1: Decision logic for segregating (R)-gamma-Valerolactone waste streams based on
chemical mixtures and regulatory classification.

Emergency Spill Response (Small Scale < 1L)

In the event of a bench-top spill, execute the following immediately. (R)-GVL is low volatility,
reducing inhalation risks compared to solvents like Acetone, but eye protection is critical.[1]

o Secure: Alert nearby personnel. Don appropriate PPE (Safety glasses with side shields,
Nitrile gloves, Lab coat).[1]

o Contain: Use vermiculite or sand to dike the spill.[1][2][3] Do not use combustible materials
(like sawdust) if strong oxidizers are nearby, though GVL itself is stable.[1]

o Absorb: Cover the spill completely with absorbent material.[1]
e Clean: Scoop the saturated absorbent into a wide-mouth HDPE jar.

o Wash: Clean the surface with a soap and water solution.[1][4] Collect the wash water—do
not flush it down the drain.[1]

o Dispose: Label the jar as "Debris contaminated with (R)-gamma-Valerolactone" and
process as chemical waste.

References & Authority

e PubChem.Gamma-Valerolactone Compound Summary (CID 7921).[1] National Library of
Medicine.[1] [Link][1]

o US EPA.Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Part 261.
[1][2] (Identification and Listing of Hazardous Waste).[1][3][5] [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. Gamma-Valerolactone | C5H802 | CID 7921 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 3. vigon.com [vigon.com]

e 4. chemos.de [chemos.de]

e 5. fishersci.com [fishersci.com]

e To cite this document: BenchChem. [(R)-gamma-Valerolactone (GVL): Advanced Disposal &
Handling Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2831115/docs#r-gamma-valerolactone-gvl-
advanced-disposal-handling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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